Cas no 116287-98-0 (2,9-bis(4-methylphenyl)-1,10-phenanthroline)
116287-98-0 structure
Product Name:2,9-bis(4-methylphenyl)-1,10-phenanthroline
CAS No:116287-98-0
MF:C26H20N2
MW:360.450406074524
CID:2614428
PubChem ID:13988244
Update Time:2025-04-21
2,9-bis(4-methylphenyl)-1,10-phenanthroline Chemical and Physical Properties
Names and Identifiers
-
- 2,9-bis(4-methylphenyl)-1,10-phenanthroline
- SCHEMBL8477633
- 2,9-bis(4methylphenyl)-1,10-phenanthroline
- SSPMNSRSGUOGBH-UHFFFAOYSA-N
- DTXCID00504639
- 2,9-di-p-tolyl-1,10-phenanthroline
- 116287-98-0
- DTXSID70553856
-
- Inchi: 1S/C26H20N2/c1-17-3-7-19(8-4-17)23-15-13-21-11-12-22-14-16-24(28-26(22)25(21)27-23)20-9-5-18(2)6-10-20/h3-16H,1-2H3
- InChI Key: SSPMNSRSGUOGBH-UHFFFAOYSA-N
- SMILES: N1C(=CC=C2C=CC3=CC=C(C4C=CC(C)=CC=4)N=C3C=12)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 360.162648646Da
- Monoisotopic Mass: 360.162648646Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 28
- Rotatable Bond Count: 2
- Complexity: 457
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 25.8Ų
2,9-bis(4-methylphenyl)-1,10-phenanthroline Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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